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Compound of Interest

Compound Name: Copper(II) acetate, anhydrous

Cat. No.: B15820261

Get Quote

Proper Disposal of Anhydrous Copper(II) Acetate
The following guide provides essential safety and logistical information for the proper disposal

of anhydrous copper(II) acetate, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical to ensure personal safety and

environmental protection.

Immediate Safety Information: Hazard Profile
Anhydrous copper(II) acetate is a hazardous chemical that requires careful handling. It is

harmful if swallowed, causes severe skin burns and eye damage, and may cause respiratory

irritation.[1][2][3] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1][2][4][5]

Table 1: GHS Hazard and Precautionary Statements
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Code Statement

H302 Harmful if swallowed.[5]

H314 Causes severe skin burns and eye damage.[5]

H319 Causes serious eye irritation.[1]

H335 May cause respiratory irritation.[1][2]

H410
Very toxic to aquatic life with long lasting effects.

[5]

P260 Do not breathe dust.[5]

P273 Avoid release to the environment.[1][2][4]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[4][5]

P301+P312
IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.[5]

P303+P361+P353

IF ON SKIN (or hair): Take off immediately all

contaminated clothing. Rinse skin with

water/shower.[6]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][4]

[6]

P310
Immediately call a POISON CENTER or

doctor/physician.[4][6]

P501
Dispose of contents/container to an approved

waste disposal plant.[2][3][4]

Operational Plans: Handling and Disposal
Proper handling and storage are paramount to prevent accidental exposure and environmental

contamination.
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Personal Protective Equipment (PPE)
When handling anhydrous copper(II) acetate, the following PPE is mandatory:

Eye/Face Protection: Use chemical safety goggles and/or a face shield that are tested and

approved under government standards such as NIOSH (US) or EN 166 (EU).[4]

Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing.[4] Gloves must be inspected before use and disposed of properly after.[4]

Respiratory Protection: In case of insufficient ventilation or dust formation, use a P95 (US) or

P1 (EU EN 143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or

ABEK-P2 (EU EN 143) respirator cartridges.[1]

Accidental Spill Protocol
In the event of a spill, follow these steps immediately:

Evacuate: Evacuate personnel from the immediate spill area.[1][4]

Ventilate: Ensure the area is well-ventilated.[1][4]

Wear PPE: Don appropriate personal protective equipment, including respiratory protection,

before re-entering the area.[1][4]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains, as it is toxic to aquatic life.[1][4][7]

Cleanup: Carefully sweep or shovel the spilled solid material.[1][4][7] Avoid actions that

create dust.[1][4][5][7]

Collect: Place the spilled material into a suitable, closed, and properly labeled container for

disposal.[1][4][5][7]

Decontaminate: Clean the affected area thoroughly.

Step-by-Step Disposal Protocol
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Disposal of anhydrous copper(II) acetate must be carried out in compliance with all local, state,

and federal regulations. Never dispose of this chemical down the drain or in regular trash.[7][8]

Segregation: Keep copper(II) acetate waste separate from other chemical waste streams. Do

not mix it with other waste. Leave the chemical in its original container if possible.

Containerization: Place all waste, including contaminated materials like gloves and paper

towels, into a clearly labeled, sealed, and non-reactive container. The container should be

marked as "Hazardous Waste: Copper(II) Acetate."

Contact Professionals: Arrange for disposal through a licensed professional waste disposal

company.[4][5] Provide them with the Safety Data Sheet (SDS) for copper(II) acetate.

Approved Disposal Method: The recommended disposal method is to dissolve or mix the

material with a combustible solvent and burn it in a chemical incinerator equipped with an

afterburner and scrubber.[4][5] This should only be performed by a licensed facility.

Contaminated Packaging: Dispose of the empty or contaminated container as unused

product.[5] Do not reuse the container.

Disposal Workflow Diagram
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Disposal Workflow: Anhydrous Copper(II) Acetate

Identify Waste
Copper(II) Acetate

Don Appropriate PPE
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Segregate Waste
(Do Not Mix)

Place in Labeled,
Sealed Container

Contact Licensed
Waste Disposal Company

Arrange for Transport
(Follow Regulations)

Final Disposal:
Chemical Incineration

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of anhydrous copper(II) acetate.

Logistical Information: Transportation for Disposal
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If the waste needs to be transported for disposal, it must be done in accordance with

transportation regulations. Anhydrous copper(II) acetate is classified as a corrosive solid.

Table 2: Transportation and Shipping Data

Regulation UN Number
Proper
Shipping
Name

Hazard Class Packing Group

IATA-DGR UN 1759

Corrosive solid,

n.o.s. (copper(II)

acetate)

8 II

IMDG-Code UN 1759

CORROSIVE

SOLID, N.O.S.

(copper(II)

acetate)

8 II

49 CFR (Road) UN 1759
Corrosive solids,

n.o.s.
8 II

Data sourced from Safety Data Sheets.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426

Email: info@benchchem.com
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